2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2-(1,5-dimethylpyrazol-4-yl)-2-methoxyethanamine
• InChI: InChI=1S/C8H15N3O/c1-6-7(5-10-11(6)2)8(4-9)12-3/h5,8H,4,9H2,1-3H3
• InChI Key: UBSJWVYPIRSIJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(CN)OC

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine typically involves the reaction of 1,5-dimethyl-1H-pyrazole with 2-methoxyethanamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups.

Scientific Research Applications

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Status
2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine (Target)	1514352-65-8	C₈H₁₅N₃O	169.22	Methoxyethylamine side chain	Available
n-((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)-2-methoxyethan-1-amine	N/A	C₉H₁₇N₃O	183.25	Additional methylene group in side chain	Discontinued
2-(3,5-Dimethyl-1H-pyrazol-4-yl)-N-methylethanamine	401632-42-6	C₈H₁₅N₃	153.23	3,5-Dimethyl pyrazole; lacks methoxy group	Available
2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine	1522820-33-2	C₈H₁₃N₃	151.21	Cyclopropane ring replaces methoxyethylamine	Discontinued
(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine hydrochloride	1152858-83-7	C₇H₁₄N₃Cl	175.66	Methylamine substituent; hydrochloride salt	Available

Key Findings :

Hydrochloride salts (e.g., 1152858-83-7) improve crystallinity and stability but may require additional purification steps .

Synthetic Challenges: Discontinued analogs (e.g., 1522820-33-2) suggest synthesis difficulties, such as instability of cyclopropane rings under standard reaction conditions . The methyl vs. methoxy substitution in 401632-42-6 demonstrates how minor structural changes alter reactivity; the absence of a methoxy group simplifies synthesis but reduces polarity .

Pharmacological Implications: Secondary amines (e.g., the target compound) are common in bioactive molecules due to their ability to form hydrogen bonds, critical for target binding .

Table 2: Functional and Application Comparisons

Compound	Key Applications	Advantages	Limitations
Target Compound (1514352-65-8)	Pharmaceutical intermediate; kinase inhibitors	Balanced solubility/stability; scalable synthesis	Limited commercial suppliers
401632-42-6	Agrochemical intermediates	Lower molecular weight; simpler synthesis	Reduced polarity limits drug relevance
1152858-83-7 (HCl salt)	Antiviral research	Enhanced crystallinity; improved shelf life	Requires acid handling precautions